3-((5-bromopyridin-2-yl)oxy)-N-(tert-butyl)pyrrolidine-1-carboxamide

• IUPAC Name: 3-(5-bromopyridin-2-yl)oxy-N-tert-butylpyrrolidine-1-carboxamide
• InChI: InChI=1S/C14H20BrN3O2/c1-14(2,3)17-13(19)18-7-6-11(9-18)20-12-5-4-10(15)8-16-12/h4-5,8,11H,6-7,9H2,1-3H3,(H,17,19)
• InChI Key: YDBWOLRSQZBFOC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)N1CCC(C1)OC2=NC=C(C=C2)Br
• Molecular Formula: C14H20BrN3O2
• Molecular Weight: 342.23 g/mol

Description

3-((5-bromopyridin-2-yl)oxy)-N-(tert-butyl)pyrrolidine-1-carboxamide is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is a pyrrolidine-based derivative that has shown promising results in various research areas, including medicinal chemistry, drug discovery, and biological studies.

Scientific Research Applications

Synthesis and Characterization

Compounds with structural similarities to "3-((5-bromopyridin-2-yl)oxy)-N-(tert-butyl)pyrrolidine-1-carboxamide" have been synthesized through various methods. For instance, Jayarajan et al. (2019) explored water-mediated synthesis techniques for pyridine derivatives, highlighting the utility of such compounds in non-linear optical (NLO) properties and potential anticancer activity due to their interaction with tubulin ((Jayarajan et al., 2019)). This suggests that similar synthesis pathways could be explored for the compound , potentially targeting similar applications.

Biological Activities

The structural motif of pyridine and pyrrolidine, when combined with various substituents, has shown promise in biological activities. For instance, Bogdanowicz et al. (2013) synthesized cyanopyridine derivatives, evaluating them for their antimicrobial activity, which indicated that specific substitutions on the pyridine ring could enhance antimicrobial efficacy ((Bogdanowicz et al., 2013)). This highlights the potential for "3-((5-bromopyridin-2-yl)oxy)-N-(tert-butyl)pyrrolidine-1-carboxamide" to be investigated for similar biological applications, particularly if the bromo and tert-butyl groups contribute positively to the activity.

Material Science and Molecular Docking

Compounds similar to "3-((5-bromopyridin-2-yl)oxy)-N-(tert-butyl)pyrrolidine-1-carboxamide" have been investigated for their potential in material sciences, such as in the development of novel polymers or as ligands in catalytic systems. Additionally, the application of computational chemistry, including molecular docking studies, can reveal the interaction of such molecules with biological targets, offering insights into potential pharmacological applications. The research by Jayarajan et al. (2019), which includes molecular docking, suggests avenues for exploring the binding efficiency of similar compounds to biological macromolecules ((Jayarajan et al., 2019)).